Cas no 53726-98-0 (1-Octanamine, trifluoroacetate)

• Product Name: 1-Octanamine, trifluoroacetate
• CAS No: 53726-98-0
• MF: C₁₀H₂₀F₃NO₂
• MW: 243.266513824463
• CID: 2830887
• PubChem ID: 71441844
• Update Time: 2025-04-21

1-Octanamine, trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 1-Octanamine, trifluoroacetate
• 53726-98-0
• DTXSID80850762
• Trifluoroacetic acid--octan-1-amine (1/1)

• Inchi： 1S/C8H19N.C2HF3O2/c1-2-3-4-5-6-7-8-9;3-2(4,5)1(6)7/h2-9H2,1H3;(H,6,7)
• InChI Key： JYQLMRDBFCEWJJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.NCCCCCCCC

Computed Properties

• Exact Mass: 243.14461337Da
• Monoisotopic Mass: 243.14461337Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų